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Abstract: This document provides a concise technical overview of the fundamental atomic
properties of the stable isotope Tin-112 (12Sn). Key data, including subatomic particle
composition, isotopic mass, and electron configuration, are presented. The information herein
is foundational for applications in nuclear physics, materials science, and analytical chemistry
where isotopic specificity is critical.

Core Atomic Properties

Tin (symbol: Sn, from Latin: stannum) is the chemical element with atomic number 50.[1][2] It is
a post-transition metal in Group 14 of the periodic table.[3] The isotope 112Sn is one of ten
stable isotopes of tin, a uniquely high number attributed to its "magic number" of protons.[2][4]

The fundamental properties of a specific isotope are defined by its nuclear composition and the
arrangement of its electrons. These values are determined through high-precision experimental
techniques, primarily mass spectrometry for isotopic mass and atomic spectroscopy for
electron energy levels. The data presented are internationally accepted standard values.
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Quantitative Atomic Data for **2Sn

The essential quantitative data for the Tin-112 isotope are summarized in the table below for
clarity and ease of reference.

Property Symbol/Notation Value Unit
Element Sn Tin N/A
Atomic Number z 50 N/A
Mass Number A 112 N/A
Proton Number p* 50 N/A
Neutron Number n° 62 N/A

Electron Number
(Neutral)

e- 50 N/A

Isotopic Atomic Mass Ma 111.904824(4) u (amu)

Table 1: Summary of core atomic and mass data for the Tin-112 isotope.[5]

Electron Configuration

The arrangement of electrons in an atom's orbitals dictates its chemical behavior. For a neutral
tin atom (with 50 electrons), the ground state electron configuration follows the Aufbau
principle.

 Full Electron Configuration: 1s2 2s2 2p® 3s2 3p® 4s2 3d° 4p® 5s2 4d1° 5p2[4][6]
e Shorthand (Noble Gas) Configuration: [Kr] 4d° 5s2 5p?[1][3][7]
o Electrons per Shell: 2, 8, 18, 18, 4[7][8]

The valence electrons, which are primarily involved in chemical bonding, are those in the
outermost shell (n=5), specifically the 5s2 and 5p2 electrons.

Visualization of Atomic Composition
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The following diagram illustrates the logical relationship between the constituent particles and
the fundamental properties of a neutral Tin-112 atom.

Nucleus (Defines Isotope) Electron Shells

50 Protons 50 Electrons

Resultin%Properties

A
Atomic Number (2Z) = 50 Mass Number (A) = 112 e- Config: [Kr] 4d° 5s2 5p2

Click to download full resolution via product page

Caption: Atomic composition and properties of a neutral 112Sn atom.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 8. Periodic Table of Elements: Tin - Sn (EnvironmentalChemistry.com)
[environmentalchemistry.com]

o To cite this document: BenchChem. [Technical Guide: Atomic Characteristics of Tin-112
(12Sn)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080509/docs#technical-guide-atomic-characteristics-
of-tin-112-sn]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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